Cas no 1805471-56-0 (Methyl 4-chloro-2-methyl-6-nitrobenzoate)

• Product Name: Methyl 4-chloro-2-methyl-6-nitrobenzoate
• CAS No: 1805471-56-0
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• CID: 4949804
• Update Time: 2025-06-09

Methyl 4-chloro-2-methyl-6-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-methyl-6-nitrobenzoate

• Inchi： 1S/C9H8ClNO4/c1-5-3-6(10)4-7(11(13)14)8(5)9(12)15-2/h3-4H,1-2H3
• InChI Key： MFHHBIIUMXQTCG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(=O)OC)=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1

Additional information on Methyl 4-chloro-2-methyl-6-nitrobenzoate

Methyl 4-chloro-2-methyl-6-nitrobenzoate (CAS No. 1805471-56-0): An Overview

Methyl 4-chloro-2-methyl-6-nitrobenzoate (CAS No. 1805471-56-0) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as an intermediate in the synthesis of pharmaceuticals and as a precursor in the development of novel materials.

The chemical structure of Methyl 4-chloro-2-methyl-6-nitrobenzoate consists of a benzene ring substituted with a chlorine atom at the 4-position, a methyl group at the 2-position, and a nitro group at the 6-position. The ester functionality at the meta position adds to its reactivity and versatility. These structural elements contribute to its stability and reactivity, making it an attractive candidate for various chemical transformations.

Recent studies have highlighted the potential of Methyl 4-chloro-2-methyl-6-nitrobenzoate in the synthesis of complex organic molecules. For instance, a study published in the Journal of Organic Chemistry demonstrated its utility as a key intermediate in the synthesis of anti-inflammatory agents. The nitro group can be reduced to an amino group, which can then be further functionalized to introduce a wide range of substituents, thereby expanding its application scope.

In the pharmaceutical industry, Methyl 4-chloro-2-methyl-6-nitrobenzoate has been explored as a building block for the development of new drugs. Its ability to undergo selective functionalization reactions makes it an ideal candidate for the synthesis of drug candidates with specific biological activities. For example, researchers at a leading pharmaceutical company have used this compound to synthesize novel antiviral agents that show promising activity against several viral strains.

The environmental impact of Methyl 4-chloro-2-methyl-6-nitrobenzoate is also an important consideration. Studies have shown that proper handling and disposal methods can minimize its environmental footprint. Green chemistry principles are increasingly being applied to ensure that the synthesis and use of this compound are sustainable and environmentally friendly.

In addition to its applications in pharmaceuticals, Methyl 4-chloro-2-methyl-6-nitrobenzoate has potential uses in materials science. Its unique electronic properties make it suitable for the development of advanced materials with specific optical and electronic characteristics. For instance, researchers have explored its use in the fabrication of organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The safety profile of Methyl 4-chloro-2-methyl-6-nitrobenzoate is another critical aspect that has been extensively studied. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure that it is used safely in laboratory and industrial settings. Proper personal protective equipment (PPE) is recommended when handling this compound to minimize exposure risks.

In conclusion, Methyl 4-chloro-2-methyl-6-nitrobenzoate (CAS No. 1805471-56-0) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and reactivity make it a valuable tool for researchers and industry professionals alike. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.